![molecular formula C2H6O2Zn B073766 Zinc methanolate CAS No. 1184-55-0](/img/structure/B73766.png)
Zinc methanolate
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Overview
Description
Zinc methanolate is a chemical compound that has been gaining significant attention in scientific research due to its potential applications in various fields. It is a coordination compound of zinc and methanol, and its chemical formula is Zn(OCH3)2. This compound is an important precursor for the synthesis of various zinc oxide-based materials, which have been widely used in catalysis, gas sensing, and optoelectronics.
Scientific Research Applications
Zinc methanolate has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the synthesis of zinc oxide-based materials. Zinc oxide is a versatile material that has been used in various applications, including catalysis, gas sensing, and optoelectronics. This compound is a precursor for the synthesis of zinc oxide nanoparticles, which have been shown to exhibit enhanced catalytic activity and gas sensing properties.
Mechanism of Action
The mechanism of action of zinc methanolate is not well understood. However, it is believed that this compound acts as a Lewis acid catalyst in various chemical reactions. The Lewis acid sites on the surface of zinc oxide nanoparticles, which are derived from this compound, can interact with electron-rich species, leading to the activation of the reactants and the formation of the desired products.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported that zinc oxide nanoparticles, which are derived from this compound, can induce cytotoxicity in various cell lines. The cytotoxicity is believed to be due to the generation of reactive oxygen species (ROS) by the nanoparticles.
Advantages and Limitations for Lab Experiments
One of the main advantages of using zinc methanolate as a precursor for the synthesis of zinc oxide nanoparticles is its ease of synthesis. This compound can be easily prepared by reacting zinc acetate with methanol in the presence of a base. Moreover, this compound is a stable and easily transportable solid, which makes it convenient for use in lab experiments.
However, there are also some limitations associated with the use of this compound. One of the main limitations is the potential toxicity of the resulting zinc oxide nanoparticles. As mentioned earlier, zinc oxide nanoparticles can induce cytotoxicity in various cell lines, which may limit their use in biomedical applications.
Future Directions
There are several future directions that can be explored in the field of zinc methanolate. One of the most promising directions is the development of new synthesis methods that can produce zinc oxide nanoparticles with improved properties. For example, the use of different precursors or reaction conditions may result in the formation of nanoparticles with enhanced catalytic activity or gas sensing properties.
Another future direction is the investigation of the potential biomedical applications of zinc oxide nanoparticles. Despite the potential toxicity of these nanoparticles, they have been shown to exhibit promising antimicrobial and anticancer properties. Therefore, further research is needed to explore their potential use in these applications.
Conclusion:
This compound is a coordination compound of zinc and methanol that has been extensively studied for its potential applications in various fields. It is an important precursor for the synthesis of zinc oxide-based materials, which have been widely used in catalysis, gas sensing, and optoelectronics. This compound acts as a Lewis acid catalyst in various chemical reactions, and its resulting zinc oxide nanoparticles can induce cytotoxicity in various cell lines. Despite the potential limitations, there are several future directions that can be explored in the field of this compound, including the development of new synthesis methods and the investigation of potential biomedical applications.
Synthesis Methods
The synthesis of zinc methanolate can be achieved by reacting zinc acetate with methanol in the presence of a base such as sodium methoxide. The reaction is typically carried out under reflux conditions, and the resulting product is a white crystalline solid. The purity of this compound can be improved by recrystallization from a suitable solvent.
properties
CAS RN |
1184-55-0 |
---|---|
Molecular Formula |
C2H6O2Zn |
Molecular Weight |
127.4 g/mol |
IUPAC Name |
zinc;methanolate |
InChI |
InChI=1S/2CH3O.Zn/c2*1-2;/h2*1H3;/q2*-1;+2 |
InChI Key |
JXNCWJJAQLTWKR-UHFFFAOYSA-N |
SMILES |
C[O-].C[O-].[Zn+2] |
Canonical SMILES |
C[O-].C[O-].[Zn+2] |
Other CAS RN |
1184-55-0 |
Origin of Product |
United States |
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